Cas no 2891517-75-0 (4-bromo-1H-pyrazolo[3,4-d]pyrimidine-3,6-d2)

• Product Name: 4-bromo-1H-pyrazolo[3,4-d]pyrimidine-3,6-d2
• CAS No: 2891517-75-0
• MF: C₅H₃BrN₄
• MW: 201.020442247391
• CID: 6827914
• PubChem ID: 172403614
• Update Time: 2025-02-15

4-bromo-1H-pyrazolo[3,4-d]pyrimidine-3,6-d2 Chemical and Physical Properties

Names and Identifiers

• 2891517-75-0
• 4-bromo-1H-pyrazolo[3,4-d]pyrimidine-3,6-d2
• CS-26200

• Inchi： 1S/C5H3BrN4/c6-4-3-1-9-10-5(3)8-2-7-4/h1-2H,(H,7,8,9,10)/i1D,2D
• InChI Key： HOMHDMLNECTTGL-QDNHWIQGSA-N
• SMILES： BrC1=C2C([2H])=NNC2=NC([2H])=N1

Computed Properties

• Exact Mass: 199.96666Da
• Monoisotopic Mass: 199.96666Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.5Ų